N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide

• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: N-[2-(piperidine-1-carbonyl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C19H26N2O2/c22-18(15-9-3-1-4-10-15)20-17-12-6-5-11-16(17)19(23)21-13-7-2-8-14-21/h5-6,11-12,15H,1-4,7-10,13-14H2,(H,20,22)
• InChI Key: QQWTVRICHAMNEP-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC2=CC=CC=C2C(=O)N3CCCCC3

Description

N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide, also known as PCC, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 342.48 g/mol. PCC has been found to exhibit a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide is not fully understood, but it is thought to act as a modulator of ion channels and neurotransmitter release. N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide has been found to bind to the α-subunit of voltage-gated calcium channels and inhibit calcium influx, leading to a decrease in neurotransmitter release. It has also been shown to bind to the α7 nicotinic acetylcholine receptor and enhance receptor activity.
Biochemical and Physiological Effects:
N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide has been found to exhibit a range of biochemical and physiological effects, including modulation of ion channels, inhibition of neurotransmitter release, and enhancement of neuronal excitability. It has also been shown to have anxiolytic and anti-depressant effects in animal models, suggesting that it may have potential therapeutic applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide in lab experiments is its relatively simple synthesis method and high purity. N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide is also readily soluble in organic solvents, making it easy to work with in the lab. However, one limitation of using N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide is its limited solubility in aqueous solutions, which may make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research involving N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide. One area of interest is the development of N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide analogues with improved solubility and selectivity for specific ion channels or receptors. Another potential direction is the investigation of N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide's effects on other biological processes, such as inflammation and immune function. Finally, N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide may have potential applications in the development of novel therapeutics for neurological disorders, and further research in this area is warranted.

Synthesis Methods

N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide can be synthesized through a multi-step process starting with the reaction of 1-bromo-2-nitrobenzene with piperidine to form N-(2-nitrophenyl)piperidine. This compound is then reduced to N-(2-aminophenyl)piperidine, which is subsequently reacted with cyclohexanecarbonyl chloride to yield N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide. The synthesis of N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide has been used in a variety of scientific research applications, including studies of ion channels, neurotransmitter release, and neuronal excitability. It has been found to modulate the activity of several ion channels, including voltage-gated calcium channels and nicotinic acetylcholine receptors. N-[2-(1-piperidinylcarbonyl)phenyl]cyclohexanecarboxamide has also been shown to inhibit the release of neurotransmitters such as dopamine and glutamate, suggesting that it may have potential therapeutic applications in the treatment of neurological disorders.